3'-propylspiro[2,3-dihydro-1H-naphthalene-4,5'-imidazolidine]-2',4'-dione

• IUPAC Name: 3'-propylspiro[2,3-dihydro-1H-naphthalene-4,5'-imidazolidine]-2',4'-dione
• InChI: InChI=1S/C15H18N2O2/c1-2-10-17-13(18)15(16-14(17)19)9-5-7-11-6-3-4-8-12(11)15/h3-4,6,8H,2,5,7,9-10H2,1H3,(H,16,19)
• InChI Key: ZUQIMQREIYXLJH-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2(CCCC3=CC=CC=C32)NC1=O
• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.32 g/mol

Description

3'-propylspiro[2,3-dihydro-1H-naphthalene-4,5'-imidazolidine]-2',4'-dione is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as PSI, and it has been found to have a range of interesting properties that make it a promising candidate for use in various fields.

Mechanism of Action

The mechanism of action of 3'-propylspiro[2,3-dihydro-1H-naphthalene-4,5'-imidazolidine]-2',4'-dione is not fully understood. However, it is believed that this compound may work by interacting with certain receptors in the body. This interaction may then lead to changes in cellular signaling pathways, which could have a range of effects on various physiological processes.
Biochemical and Physiological Effects:
Studies have shown that 3'-propylspiro[2,3-dihydro-1H-naphthalene-4,5'-imidazolidine]-2',4'-dione has a range of interesting biochemical and physiological effects. For example, this compound has been found to have anti-inflammatory properties, which could make it a potential candidate for use in the treatment of various inflammatory conditions. Additionally, this compound has been found to have antioxidant properties, which could make it a potential candidate for use in the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3'-propylspiro[2,3-dihydro-1H-naphthalene-4,5'-imidazolidine]-2',4'-dione in lab experiments is that it is a relatively stable compound that can be easily synthesized. Additionally, this compound has been found to have a range of interesting properties that make it a potential candidate for use in a range of different experiments. However, one of the limitations of using this compound in lab experiments is that it is still a relatively new compound, and there is still much that is not fully understood about its properties and potential applications.

Future Directions

There are a range of future directions that could be pursued in the study of 3'-propylspiro[2,3-dihydro-1H-naphthalene-4,5'-imidazolidine]-2',4'-dione. For example, further studies could be conducted to better understand the mechanism of action of this compound, and to identify any potential side effects or limitations associated with its use. Additionally, this compound could be further studied for its potential applications in drug discovery, as well as in the prevention and treatment of various diseases. Finally, further research could be conducted to explore the potential applications of this compound in other scientific fields, such as materials science or nanotechnology.

Synthesis Methods

The synthesis of 3'-propylspiro[2,3-dihydro-1H-naphthalene-4,5'-imidazolidine]-2',4'-dione is a complex process that involves several steps. One of the most common methods for synthesizing this compound is through the use of a spirocyclization reaction. This reaction involves the use of a catalyst to bring together two different molecules, which then react to form the spirocyclic product.

Scientific Research Applications

3'-propylspiro[2,3-dihydro-1H-naphthalene-4,5'-imidazolidine]-2',4'-dione has been studied for its potential applications in a range of scientific research fields. One of the most promising areas of research has been in the field of drug discovery. This compound has been found to have a range of interesting properties that make it a potential candidate for use in the development of new drugs.